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Compound of Interest

Compound Name: 2,5-Dichloro-1,1'-biphenyl-13C12

Cat. No.: B15561825

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of
chlorinated biphenyl congeners (PCBs) in various environmental matrices using EPA Method
1668. A central aspect of this method is the use of 13Ci2-labeled standards for accurate
guantification through isotope dilution.

Introduction to EPA Method 1668

EPA Method 1668 is a high-resolution gas chromatography/high-resolution mass spectrometry
(HRGC/HRMS) method for the congener-specific determination of 209 individual PCBs.[1][2]
The method is applicable to a wide range of matrices, including water, soil, sediment, biosolids,
and tissue.[2][3] Its high sensitivity and specificity make it suitable for detecting PCBs at very
low levels (parts per quadrillion), which is often necessary for risk assessment and regulatory
compliance. A key feature of Method 1668 is its reliance on the isotope dilution technique,
where known quantities of 13C12-labeled PCB congeners are added to each sample before
processing to correct for analytical variability and matrix effects.[3]

The Role of **Ci2-Labeled Standards

Isotope dilution is a powerful analytical technique that significantly improves the accuracy and
precision of quantification. In EPA Method 1668, 13C12-labeled PCB congeners, which are

chemically identical to their native counterparts but have a different mass, are used as internal
standards. These labeled standards are added to the sample at the beginning of the analytical
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process and are carried through all stages of sample preparation and analysis alongside the
native PCBs. By measuring the ratio of the native congener to its labeled analog in the final
extract, the initial concentration of the native congener in the sample can be accurately
determined, regardless of any losses that may have occurred during the procedure.

Data Presentation: **Ciz2-Labeled Standards in EPA
Method 1668

The following tables summarize the 3Ci2-labeled standards specified in EPA Method 1668C,
their concentrations in stock and spiking solutions, and their designated roles in the analytical
process.

Table 1: Composition of Labeled Compound Stock and Spiking Solutions
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Concentration in

Labeled Congener IUPAC No. Stock Solution Role
(ng/mL)
13C12-2,4,4'-
_ _ 28L 1000 Surrogate Standard
Trichlorobiphenyl
13Cq12-2,2'5,5'-
52L 1000 Surrogate Standard

Tetrachlorobiphenyl

13C12-2,2',4,5,5'-

) 101L 1000 Surrogate Standard
Pentachlorobiphenyl
13C12-2,2',3,4,4'5'-
_ 138L 1000 Surrogate Standard
Hexachlorobiphenyl
13C12-2,2',4,4'5,5'-
) 153L 1000 Surrogate Standard
Hexachlorobiphenyl
13C12-2,2',3,3',4,4' 5-
) 170L 1000 Surrogate Standard
Heptachlorobiphenyl
13C12-2,2',3,4,4'5,5'-
] 180L 1000 Surrogate Standard
Heptachlorobiphenyl
13C12-2,2',3,3',4,4'5,5'-
] 194L 1000 Surrogate Standard
Octachlorobiphenyl
13C12-2,2',3,3',4,4'5,6,
_ 208L 1000 Surrogate Standard
6'-Nonachlorobiphenyl
13C12-
) 209L 1000 Surrogate Standard
Decachlorobiphenyl
13C12-3,3',4,4'"-
] 77L 1000 Cleanup Standard
Tetrachlorobiphenyl
13C12-3,3',4,4',5-
_ 126L 1000 Cleanup Standard
Pentachlorobiphenyl
13C12-3,3'4,4'5,5'-
169L 1000 Cleanup Standard

Hexachlorobiphenyl
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13C12-2,3,3',4,4'-

Injection Internal

i 105L 2000
Pentachlorobiphenyl Standard
13C12-2,3,4,4',5- Injection Internal
_ 114L 2000
Pentachlorobiphenyl Standard
13C12-2,3',4,4',5- Injection Internal
] 118L 2000
Pentachlorobiphenyl Standard
13C12-2',3,4,4' 5- Injection Internal
_ 123L 2000
Pentachlorobiphenyl Standard
13C12-2,3,3',4,4',5- Injection Internal
) 156L 2000
Hexachlorobiphenyl Standard
13C12-2,3,3',4,4',5'- Injection Internal
) 157L 2000
Hexachlorobiphenyl Standard
13C12-2,3',4,4'5,5'- Injection Internal
_ 167L 2000
Hexachlorobiphenyl Standard
13C12-2,3,3'4,4',5,5'- Injection Internal
189L 2000

Heptachlorobiphenyl

Standard

Table 2: Concentration of Labeled Compounds in Calibration Solutions (ng/mL)

Labeled
Congener

CS-0.2

CS-1

CS-2

CS-3

CS-4 CS-5

Surrogate
Standards

10

50

200

1000 5000

Cleanup
Standards

2.0

10

50

200

1000 5000

Injection
Internal 4.0
Standards

20

100

400

2000 10000

Table 3: Quality Control Acceptance Criteria for Labeled Standard Recoveries
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Standard Type Acceptance Limits (%)
Labeled Surrogates 25-150
Labeled Cleanup Standard 30-130
Labeled Injection Internal Standard 40 - 120

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of PCBs in

environmental samples using EPA Method 1668.

Logical Relationship of Analytical Steps

Click to download full resolution via product page

Caption: Logical flow of the key stages in EPA Method 1668 analysis.

Sample Preparation and Extraction

The choice of extraction method depends on the sample matrix.
Aqueous Samples (Solid-Phase Extraction - SPE)

o Sample Preservation: Upon collection, if residual chlorine is present, add 80 mg of sodium
thiosulfate per liter of sample. Adjust the sample pH to 2-3 with sulfuric acid. Store samples
in the dark at <6 °C.

o Spiking: To a 1-liter water sample, add a known amount of the 13C12-labeled surrogate

standard solution.
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e SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol followed
by reagent water through it.

o Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a
controlled flow rate.

o Elution: After loading, dry the cartridge and elute the trapped PCBs with an appropriate
organic solvent, such as dichloromethane.

» Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) using a gentle stream
of nitrogen.

Solid and Semi-Solid Samples (Soxhlet Extraction)

o Sample Preparation: Homogenize the sample. For wet samples, mix with anhydrous sodium
sulfate to create a free-flowing powder.

e Spiking: Weigh out approximately 10-20 grams of the homogenized sample and spike it with
a known amount of the 13Ci2-labeled surrogate standard solution.

o Extraction: Place the spiked sample in a Soxhlet extraction thimble and extract with a
suitable solvent (e.g., a mixture of hexane and acetone) for 16-24 hours.[1]

e Concentration: After extraction, concentrate the solvent extract to a small volume.

Extract Cleanup

Cleanup is a critical step to remove interfering compounds from the sample extract. A multi-step
approach involving different chromatographic materials is often employed.

Multi-layer Silica Gel Column Chromatography

o Column Packing: Prepare a multi-layer silica gel column by packing, from bottom to top: 1 g
of activated silica gel, 4 g of basic silica gel, 1 g of activated silica gel, 8 g of acidic silica gel,
2 g of activated silica gel, and 4 g of anhydrous sodium sulfate.[4]

e Spiking: Add a known amount of the 13Ci2-labeled cleanup standard to the concentrated
extract.
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» Elution: Apply the spiked extract to the top of the column and elute the PCBs with hexane.
Collect the eluate. This step removes many polar interfering compounds.

Florisil Column Chromatography
o Column Activation: Activate Florisil by heating at 130°C for at least 16 hours.

o Column Packing: Pack a chromatography column with activated Florisil, topped with a layer
of anhydrous sodium sulfate.

o Fractionation: Apply the eluate from the silica gel column to the Florisil column. Elute with
hexane to collect the PCB fraction. A more polar solvent can be used subsequently to elute
other organochlorine pesticides if desired, thus separating them from the PCBs.

Experimental Workflow Diagram
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Florisil Cleanup

Final Concentration
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HRGC/HRMS Analysis

Isotope Dilution Quantification
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Caption: Detailed experimental workflow for EPA Method 1668.
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HRGC/HRMS Analysis

 Instrument Setup: Use a high-resolution gas chromatograph coupled to a high-resolution
mass spectrometer. The mass spectrometer should be capable of a resolution of at least
10,000.

o Chromatographic Column: A non-polar capillary column, such as a DB-5ms or equivalent, is
typically used for the separation of PCB congeners.

o Temperature Program (Example):
o Initial temperature: 150°C, hold for 1 minute.
o Ramp 1: 20°C/minute to 200°C.
o Ramp 2: 5°C/minute to 300°C, hold for 10 minutes.

o Mass Spectrometer Settings: Operate the mass spectrometer in the selected ion monitoring
(SIM) mode. Monitor at least two characteristic ions for each congener homolog group (e.qg.,
for tetrachlorobiphenyls, monitor m/z 291.8956 and 293.8927 for the native congeners, and
m/z 303.9359 and 305.9330 for the 13C12-labeled congeners).

« Injection: Prior to injection, add a known amount of the 3C12-labeled injection internal
standard solution to the final extract. This standard is used to assess the instrument
performance and to calculate the recoveries of the surrogate and cleanup standards.

Isotope Dilution Quantification

The concentration of each native PCB congener is calculated using the following formula:
Concentration (pg/puL) = (A n/A_ D) *(Q_I/V_s)* (1 / RRF)
Where:

e A n = Sum of the integrated peak areas of the primary and secondary monitoring ions for the

native congener.
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A_| = Sum of the integrated peak areas of the primary and secondary monitoring ions for the
corresponding 3Ci2-labeled congener.

Q_| = Quantity of the 13Ci2-labeled congener added to the sample (in pg).

V_s = Volume or weight of the original sample.

RRF = Relative Response Factor, determined from the analysis of calibration standards.

The RRF is calculated for each congener from the calibration curve, which is generated by
analyzing a series of calibration standards containing known concentrations of both native and
13C12-labeled PCBs.

Conclusion

EPA Method 1668, with its use of 13C12-labeled standards for isotope dilution quantification,
provides a robust and highly accurate means of analyzing PCB congeners in a variety of
complex matrices. The detailed protocols and data presentation provided in these application
notes are intended to guide researchers, scientists, and drug development professionals in the
successful implementation of this powerful analytical method. Adherence to the specified
quality control measures, including the monitoring of labeled standard recoveries, is essential
for ensuring the generation of high-quality, defensible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for EPA Method 1668
Using 13C12-Labeled Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-
method-1668]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-method-1668
https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-method-1668
https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-method-1668
https://www.benchchem.com/product/b15561825#using-13c12-labeled-standards-for-epa-method-1668
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15561825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

